N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C19H23NO3/c1-5-22-17-11-10-15(12-18(17)23-6-2)19(21)20-16-9-7-8-13(3)14(16)4/h7-12H,5-6H2,1-4H3,(H,20,21)
• InChI Key: ROLMKINBQIFNBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2C)C)OCC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide, also known as DDEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DDEB is a benzamide derivative that has been synthesized using different methods.

Scientific Research Applications

N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has shown potential applications in various fields of scientific research. One of the most promising applications of N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide is in the field of cancer research. Studies have shown that N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has anticancer properties and can inhibit the growth of cancer cells. N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to have neuroprotective properties and can inhibit the aggregation of amyloid beta peptides, which are believed to play a role in the development of Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide is not fully understood. However, studies have shown that N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide can inhibit the activity of certain enzymes, such as histone deacetylases (HDACs) and topoisomerases. HDACs are enzymes that play a role in the regulation of gene expression, while topoisomerases are enzymes that are involved in DNA replication and repair. Inhibition of these enzymes by N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide can lead to the inhibition of cancer cell growth and the protection of neurons from damage.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide can induce apoptosis, or programmed cell death, in cancer cells. It can also inhibit the migration and invasion of cancer cells. In addition, N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has also been shown to have neuroprotective properties and can protect neurons from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide in lab experiments is its ability to inhibit the activity of HDACs and topoisomerases, which are important targets in cancer research and neuroprotection. However, one of the limitations of using N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide is its low solubility in water, which can make it difficult to administer in experiments. In addition, more research is needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide and its potential side effects.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide. One area of research is the development of more efficient synthesis methods for N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide. Another area of research is the investigation of N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide's potential use in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Additionally, more research is needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide and its potential side effects. Overall, N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide has shown promising potential in various fields of scientific research and warrants further investigation.

Synthesis Methods

N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide can be synthesized using different methods. One of the most commonly used methods is the condensation reaction between 2,3-dimethylphenylamine and 3,4-diethoxybenzoyl chloride. This reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting compound is then purified using column chromatography to obtain pure N-(2,3-dimethylphenyl)-3,4-diethoxybenzamide.